molecular formula C20H32O4 B1238120 13-Hydroxy-14,15-epoxyeicosa-5,8,11-trienoic acid CAS No. 79595-80-5

13-Hydroxy-14,15-epoxyeicosa-5,8,11-trienoic acid

Cat. No. B1238120
CAS RN: 79595-80-5
M. Wt: 336.5 g/mol
InChI Key: FMRVHRPEVIVXKX-MWQVBOBVSA-N
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Description

13-Hydroxy-14,15-epoxyeicosa-5,8,11-trienoic acid, also known as 13-Hydroxy-14,15-epoxyeicosa-5,8,11-trienoic acid, is a useful research compound. Its molecular formula is C20H32O4 and its molecular weight is 336.5 g/mol. The purity is usually 95%.
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properties

CAS RN

79595-80-5

Molecular Formula

C20H32O4

Molecular Weight

336.5 g/mol

IUPAC Name

(5E,8E,11E)-13-hydroxy-13-(3-pentyloxiran-2-yl)trideca-5,8,11-trienoic acid

InChI

InChI=1S/C20H32O4/c1-2-3-11-15-18-20(24-18)17(21)14-12-9-7-5-4-6-8-10-13-16-19(22)23/h5-8,12,14,17-18,20-21H,2-4,9-11,13,15-16H2,1H3,(H,22,23)/b7-5+,8-6+,14-12+

InChI Key

FMRVHRPEVIVXKX-MWQVBOBVSA-N

Isomeric SMILES

CCCCCC1C(O1)C(/C=C/C/C=C/C/C=C/CCCC(=O)O)O

SMILES

CCCCCC1C(O1)C(C=CCC=CCC=CCCCC(=O)O)O

Canonical SMILES

CCCCCC1C(O1)C(C=CCC=CCC=CCCCC(=O)O)O

synonyms

13-hydroxy-14,15-epoxyeicosa-5,8,11-trienoic acid
13H-14,15-EET

Origin of Product

United States

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